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Compound of Interest

Compound Name: Anticancer agent 201

Cat. No.: B12380469 Get Quote

The handling of potent anticancer agents such as "Anticancer agent 201" necessitates

stringent safety protocols to minimize occupational exposure and ensure a safe laboratory

environment. Exposure to cytotoxic drugs can lead to severe health effects, including skin

rashes, adverse reproductive outcomes, and potentially cancer. Adherence to established

guidelines from organizations like the Occupational Safety and Health Administration (OSHA),

the National Institute for Occupational Safety and Health (NIOSH), and the United States

Pharmacopeia (USP) is critical for protecting researchers, scientists, and drug development

professionals.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for personal protective equipment (PPE) when handling Anticancer agent
201.

Personal Protective Equipment (PPE) Requirements
Appropriate PPE must be worn at all times when handling hazardous drugs, including during

receipt, storage, compounding, administration, and disposal. The following tables summarize

the key requirements for each type of PPE.

Gloves

Double gloving is a common recommendation for handling chemotherapy drugs. The inner

glove should be worn under the gown cuff and the outer glove over the cuff. Gloves should be

changed every 30 minutes or immediately if damaged or contaminated.
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Feature Requirement Source

Material

Powder-free nitrile or latex.

Vinyl gloves are not

recommended.

NIOSH, ASTM

Standard

Must comply with ASTM

D6978-05 standard for

resistance to permeation by

chemotherapy drugs.

ASTM International

Thickness

Thicker gloves provide

increased protective power.

Specific thickness may vary by

manufacturer but should be

rated for chemotherapy use.

Manufacturer Specifications

Integrity Must be free of defects. USP <800>

Gowns

Gowns should be changed every 2-3 hours or immediately after a spill or splash. Reusable

gowns are not permitted for use with hazardous drugs.
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Feature Requirement Source

Material

Disposable, lint-free, low-

permeability fabric such as

polyethylene-coated

polypropylene or other

laminate.

ONS, USP <800>

Design

Closed front, long sleeves, and

elastic or knit-closed cuffs.

Must close in the back.

USP <800>

Standard

Should meet standards for

handling hazardous drugs,

such as those outlined in USP

<800>. Some gowns are

tested against ASTM F739-20

for resistance to permeation by

chemotherapy drugs. A newer

standard, ASTM F3267, is

specifically designed for

chemotherapy gowns.

USP, ASTM

Coverage
Should extend below the

knees.
Halyard

Respiratory Protection

Surgical masks do not provide adequate respiratory protection from drug exposure and should

not be used when respiratory protection is required.
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Type When to Use Standard

N95 Respirator

Required when there is a risk

of airborne powder or aerosol

generation. Also used to

protect against splashes,

droplets, and sprays around

the nose and mouth.

NIOSH-certified and fit-tested.

Elastomeric Half-Mask with

Multi-Gas Cartridge

Recommended when

unpacking hazardous drug

containers that are not made

of plastic.

NIOSH-approved

Full-Facepiece Chemical

Cartridge-Type Respirator or

Powered Air-Purifying

Respirator (PAPR)

Required when cleaning up

large spills or when there is a

known or suspected risk of

exposure to vapors or

aerosols.

NIOSH-certified and fit-tested

(for tight-fitting PAPRs).

Eye and Face Protection

Eyeglasses or safety glasses with side shields are not considered adequate protection.

Type When to Use

Goggles
Must be worn when there is a risk of spills or

splashes of hazardous drugs.

Face Shield
Worn in combination with goggles to provide full

facial protection against spills or splashes.

Other Personal Protective Equipment
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Type Requirement

Head and Hair Covers
Required to cover hair on the head, as well as

beards and mustaches.

Shoe Covers

Two pairs of shoe covers must be worn when

compounding hazardous drugs. Shoe covers

worn in hazardous drug handling areas must not

be worn in other areas.

Sleeve Covers

Disposable sleeve covers may be used to

protect arms from contact with hazardous

materials.

Experimental Protocols: Testing of PPE
ASTM D6978-05: Standard Practice for Assessment of Resistance of Medical Gloves to

Permeation by Chemotherapy Drugs

This is the standard test method to evaluate the resistance of medical glove materials to

permeation by chemotherapy drugs.

Objective: To determine the breakthrough time of chemotherapy drugs through the glove

material at a molecular level.

Methodology:

A piece of the glove material is placed in a permeation cell,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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